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Compound of Interest

3-(Benzyloxy)-4-
Compound Name:
methoxybenzonitrile

cat. No.: B2623303

An In-Depth Technical Guide to 3-(Benzyloxy)-4-methoxybenzonitrile: Properties, Synthesis,
and Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Benzyloxy)-4-methoxybenzonitrile (CAS No. 52805-37-5) is a substituted aromatic nitrile
of significant interest in the fields of medicinal chemistry and organic synthesis. Its molecular
architecture, featuring a benzonitrile core functionalized with both a methoxy group and a
benzyloxy protecting group, positions it as a versatile and valuable intermediate for the
construction of complex molecular targets. The nitrile moiety is a precursor to various functional
groups, while the benzyloxy group offers a stable yet readily cleavable protecting group for the
phenolic hydroxyl. This guide provides a comprehensive overview of its physicochemical
properties, a detailed, field-proven synthetic protocol, its strategic applications in drug
discovery, and essential safety and handling information.

Physicochemical and Structural Data

The fundamental properties of 3-(Benzyloxy)-4-methoxybenzonitrile are summarized below.
This data is critical for its use in experimental design, reaction stoichiometry, and analytical
characterization.
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Property Value Reference(s)
Molecular Formula C1s5H13NO2 [1]
Molecular Weight 239.27 g/mol [1][2]
CAS Number 52805-37-5 [1]12113]
Appearance Solid (Typical)
No data available. Precursor 3-
Melting Point (Benzyloxy)-4-
methoxybenzaldehyde melts at
61-64 °C.
Boiling Point No data available [3]

Storage Temperature

Room Temperature, Sealed in

[1]

Dry Conditions
Topological Polar Surface Area  42.2 A2 [1]
Rotatable Bond Count 4 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]

Synthesis Pathway and Experimental Protocol

The most direct and reliable synthesis of 3-(Benzyloxy)-4-methoxybenzonitrile involves a

two-step, one-pot conversion from its corresponding aldehyde, 3-(Benzyloxy)-4-

methoxybenzaldehyde. This common organic transformation proceeds via an oxime

intermediate, which is subsequently dehydrated to yield the nitrile. This method is efficient and

utilizes readily available reagents.[4]

Synthetic Workflow Diagram

The following diagram illustrates the one-pot conversion process from the aldehyde precursor

to the final nitrile product.
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One-Pot Synthesis
3-(Benzyloxy)-4-
methoxybenzaldehyde

Step 1: Oximation
eagents: NH20H-HCI, Base (e.g., Et3N)
Solvent: Dichloromethane

3-(Benzyloxy)-4-
methoxybenzaldehyde Oxime
(Intermediate)

Step 2: Dehydration
Reagent: Thionyl Chloride (SOCI2)
In-situ conversion

3-(Benzyloxy)-4-
methoxybenzonitrile
(Final Product)

Click to download full resolution via product page

Caption: One-pot synthesis of 3-(Benzyloxy)-4-methoxybenzonitrile.

Causality Behind Experimental Choices

One-Pot Approach: Combining the oximation and dehydration steps into a single reaction

vessel without isolating the oxime intermediate improves efficiency, reduces solvent waste,

and minimizes product loss during transfers.[4]

Oximation Reagent: Hydroxylamine hydrochloride (NH20H-HCI) is the standard reagent for

converting aldehydes to oximes. A mild base, such as triethylamine (EtsN) or pyridine, is

required to neutralize the HCI byproduct, driving the reaction to completion.[4]

Dehydrating Agent: Thionyl chloride (SOCI2) is an excellent choice for dehydrating the oxime

to the nitrile. It reacts to form gaseous byproducts (SO2 and HCI), which are easily removed

from the reaction mixture, thus simplifying the workup process.[4]
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o Solvent: Dichloromethane (DCM) is a suitable solvent as it is relatively inert to the reaction
conditions and effectively dissolves the organic starting material and intermediate.

Detailed Experimental Protocol

Objective: To synthesize 3-(Benzyloxy)-4-methoxybenzonitrile from 3-(Benzyloxy)-4-
methoxybenzaldehyde.

Materials:

o 3-(Benzyloxy)-4-methoxybenzaldehyde (1.0 eq)
» Hydroxylamine hydrochloride (1.2 eq)

o Triethylamine (or Pyridine) (1.5 eq)

e Thionyl chloride (1.5 eq)

e Dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

o Hexanes/Ethyl Acetate solvent system
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen), dissolve 3-(Benzyloxy)-4-methoxybenzaldehyde (1.0 eq) in
dichloromethane.

o Oximation: Add hydroxylamine hydrochloride (1.2 eq) to the solution, followed by the slow,
dropwise addition of triethylamine (1.5 eq) at room temperature. Stir the mixture for 2-4
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hours, monitoring the consumption of the starting aldehyde by Thin Layer Chromatography
(TLC).

o Dehydration: Cool the reaction mixture to 0 °C in an ice bath. Slowly add thionyl chloride (1.5
eq) dropwise via a syringe. Caution: This reaction is exothermic and releases gas. After the
addition is complete, allow the reaction to warm to room temperature and stir for an
additional 4-8 hours, or until TLC indicates the complete conversion of the oxime
intermediate to the nitrile product.

o Workup: Quench the reaction by carefully pouring the mixture into a beaker of cold,
saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel and
extract the aqueous layer twice with dichloromethane.

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous
magnesium sulfate. Filter the mixture and concentrate the solvent under reduced pressure to
obtain the crude product.

« Final Purification: Purify the crude residue by flash column chromatography on silica gel,
using a hexanes/ethyl acetate gradient to yield the pure 3-(Benzyloxy)-4-
methoxybenzonitrile.

o Characterization: Confirm the identity and purity of the final product using *H NMR, 3C NMR,
and mass spectrometry.

Applications in Drug Discovery and Medicinal
Chemistry

While 3-(Benzyloxy)-4-methoxybenzonitrile may not be an active pharmaceutical ingredient
(AP)) itself, it serves as a high-value scaffold and intermediate in the synthesis of biologically
active molecules.[2]

Role as a Versatile Building Block

The true utility of this compound lies in its functionality as a synthetic intermediate. Its structural
analogue, 3-Ethoxy-4-methoxybenzonitrile, is a documented key intermediate in the synthesis
of Apremilast, a potent phosphodiesterase 4 (PDE4) inhibitor used to treat psoriasis and
psoriatic arthritis.[5] This highlights the importance of the 3-alkoxy-4-methoxybenzonitrile
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scaffold in constructing complex APIs. The unbenzylated core, 3-hydroxy-4-
methoxybenzonitrile, is also recognized as a critical building block for novel therapeutics.[6]

Strategic Importance of the Benzyl Protecting Group

In multi-step synthesis, protecting reactive functional groups is a cornerstone of chemical
strategy. The benzyl ether in 3-(Benzyloxy)-4-methoxybenzonitrile serves as a robust
protecting group for the phenolic hydroxyl. It is stable to a wide range of reaction conditions but
can be selectively removed later in the synthetic sequence via catalytic hydrogenation (Hz,
Pd/C) to unmask the free phenol. This free phenol can then be used for further chemical
modifications, such as etherification or esterification, to build molecular diversity in a drug
discovery program.

Final API Target

3-(Benzyloxy)-4- Further Synthetic - ¥ 7y
methoxybenzonitrile Transformations Advanced Intermed\ale)—>[D(ipm(T_'c"ogd?éip]—b(memoi L‘Zg;ﬁt:‘"e Core
(Protected Intermediate) (e.g., nitrile reduction, 1S) 9., Rz, Y
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Caption: Strategic role as a protected intermediate in API synthesis.

Safety, Handling, and Storage

3-(Benzyloxy)-4-methoxybenzonitrile is a chemical that requires careful handling in a
laboratory setting. The following information is compiled from supplier safety data and general
best practices for handling aromatic nitriles.[7][8][9]

GHS Hazard Information

Pictogram(s) Signal Word Hazard Statements

H302: Harmful if
swallowed[8]H315: Causes

! Warning skin irritation[8]H319: Causes
serious eye irritation[8]H332:
Harmful if inhaled[8]
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Handling and Personal Protective Equipment (PPE)
e Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[10]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166
(EV) or NIOSH (US) standards.[10]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat. Avoid all skin contact.[7]

» Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a full-
face respirator with an appropriate organic vapor/particulate filter cartridge.[10]

o General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[9]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash skin with
plenty of soap and water for at least 15 minutes. Seek medical attention.[7]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep away from
strong oxidizing agents and strong bases.

References
o Cole-Parmer. Material Safety Data Sheet - 3-Methoxy-4-methylbenzonitrile, 98%.
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» Pharmaffiliates. Exploring 3-Ethoxy-4-Methoxybenzonitrile: A Key Pharmaceutical
Intermediate.

e PubChem. 4-Benzyloxy-3-methoxyphenylacetonitrile.

e Chemsrc. 3-(Benzyloxy)-4-methoxybenzonitrile | CAS#:52805-37-5.

e PubChem. 3-Hydroxy-4-methoxybenzonitrile.

o ChemBK. 3-Benzyloxy-4-methoxybenzaldehyde.

e PubChem. 3-Methoxybenzonitrile.

e PrepChem.com. Synthesis of 3-methoxy-4-benzyloxybenzaldehyde.

» Google Patents. CN101092377A - Method for preparing 4 -methoxy - benzonitrile through
‘one pot metho'.

» ResearchGate. 4-Benzyloxy-3-methoxybenzonitrile.

e Srini Chem. The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0) as a
Pharmaceutical Intermediate.

e NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Innovation: 3-Hydroxy-4-
methoxybenzonitrile in Specialty Chemical Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(Benzyloxy)-4-methoxybenzonitrile molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2623303#3-benzyloxy-4-methoxybenzonitrile-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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